Cas no 885518-27-4 (Methyl 4-fluoro-1H-indole-6-carboxylate)

Methyl 4-fluoro-1H-indole-6-carboxylate is a fluorinated indole derivative with significant utility in pharmaceutical and agrochemical research. The incorporation of a fluorine atom at the 4-position enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The methyl ester group at the 6-position provides a reactive handle for further functionalization, facilitating the synthesis of diverse heterocyclic compounds. Its well-defined structure and high purity ensure reproducibility in synthetic applications. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its favorable physicochemical properties and compatibility with modern coupling reactions.

Methyl 4-fluoro-1H-indole-6-carboxylate structure

885518-27-4 structure

Product Name:Methyl 4-fluoro-1H-indole-6-carboxylate

CAS No:885518-27-4

MF:C₁₀H₈FNO₂

MW:193.174426078796

MDL:MFCD07357296

CID:840694

PubChem ID:24728024

Update Time:2025-05-27

Methyl 4-fluoro-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-fluoro-1H-indole-6-carboxylate
- 1H-Indole-6-carboxylic acid, 4-fluoro-, Methyl ester
- 4-Fluoro-6-indole carboxylic acid methyl ester
- Methyl 4-fluoro-1H-indole-6-carboxylate (ACI)
- 4-FLUORO-1H-INDOLE-6-CARBOXYLIC ACID METHYL ESTER
- AKOS006284310
- Methyl4-fluoro-1H-indole-6-carboxylate
- SB15123
- CS-0036521
- DTXSID00646109
- AS-77050
- 885518-27-4
- 1H-INDOLE-6-CARBOXYLIC ACID,4-FLUORO-,METHYL ESTER
- MDL： MFCD07357296
- Inchi： 1S/C10H8FNO2/c1-14-10(13)6-4-8(11)7-2-3-12-9(7)5-6/h2-5,12H,1H3
- InChI Key： PKCZOOJRXJCMPM-UHFFFAOYSA-N
- SMILES： O=C(C1C=C2C(C=CN2)=C(F)C=1)OC

Computed Properties

Exact Mass: 193.05390666g/mol
Monoisotopic Mass: 193.05390666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 42.1Å²

Methyl 4-fluoro-1H-indole-6-carboxylate Pricemore >>

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